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Compound of Interest

Compound Name: Methyl 11-oxo-9-undecenoate

Cat. No.: B15466917

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the synthesis of the primary component
of the red bollworm moth (Diparopsis castanea) sex pheromone, (E)-dodeca-9,11-dien-1-yl
acetate. The synthesis features a highly efficient iron-catalyzed cross-coupling reaction.
Additionally, the established signaling pathway for pheromone detection in moths is outlined,
providing context for the development of novel pest management strategies.

Synthesis of (E)-Dodeca-9,11-dien-1-yl acetate

The following protocol describes a robust and scalable synthesis of (E)-dodeca-9,11-dien-1-yl
acetate, a key component of the red bollworm moth's sex pheromone. The cornerstone of this
synthesis is an iron-catalyzed cross-coupling reaction between a Grignard reagent and a dienyl
phosphate, which allows for the efficient and stereoselective formation of the crucial carbon-
carbon bond.

Experimental Workflow:
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Caption: Synthetic workflow for (E)-dodeca-9,11-dien-1-yl acetate.

Experimental Protocols

a) Synthesis of the Grignard Reagent: (8-(tert-butyldimethylsilyloxy)octyl)magnesium bromide

e Protection of 8-bromooctan-1-ol: To a solution of 8-bromooctan-1-ol (1.0 eq) in dry
dichloromethane (DCM) at 0 °C, add imidazole (1.2 eq) and tert-butyldimethylsilyl chloride
(TBDMSCI, 1.1 eq). Stir the reaction mixture at room temperature for 4 hours. After
completion, wash the reaction with water and brine, dry the organic layer over anhydrous
sodium sulfate, and concentrate under reduced pressure to obtain the protected alcohol.

o Formation of Grignard Reagent: To a flame-dried flask containing magnesium turnings (1.5
eq), add a small crystal of iodine and a few drops of 1,2-dibromoethane to activate the
magnesium. Add a solution of the protected 8-bromooctan-1-ol (1.0 eq) in dry
tetrahydrofuran (THF) dropwise to maintain a gentle reflux. After the addition is complete, stir
the mixture for an additional 2 hours at room temperature.

b) Synthesis of the Dienyl Phosphate: diethyl (E)-hexa-1,3-dien-1-yl phosphate
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e Synthesis of (E)-hexa-2,4-dien-1-ol: This intermediate can be synthesized via various
literature methods, often starting from crotonaldehyde or related C4 building blocks and
extending the chain via a Wittig reaction.

e Phosphorylation: To a solution of (E)-hexa-2,4-dien-1-ol (1.0 eq) in dry THF at -78 °C, add n-
butyllithium (1.1 eq) dropwise. After stirring for 30 minutes, add diethyl chlorophosphate (1.2
eq). Allow the reaction to warm to room temperature and stir for 12 hours. Quench the
reaction with saturated aqueous ammonium chloride and extract with diethyl ether. Dry the
combined organic layers over anhydrous sodium sulfate and concentrate to give the dienyl
phosphate.

c) Iron-Catalyzed Cross-Coupling and Final Synthesis Steps

e Cross-Coupling Reaction: To a solution of the dienyl phosphate (1.0 eq) in dry THF, add the
prepared Grignard reagent (1.2 eq) at -20 °C. Then, add a catalytic amount of iron(lll)
acetylacetonate (Fe(acac)s, 5 mol%). Allow the reaction to warm to room temperature and
stir for 6 hours.

o Deprotection: Upon completion of the coupling, quench the reaction with saturated aqueous
ammonium chloride. For the deprotection of the TBDMS ether, add a solution of
tetrabutylammonium fluoride (TBAF, 1.5 eq) in THF and stir for 2 hours. Extract the product
with diethyl ether, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

» Acetylation: To the crude (E)-dodeca-9,11-dien-1-ol in pyridine at O °C, add acetic anhydride
(1.5 eq). Stir the reaction at room temperature for 12 hours. Dilute with diethyl ether and
wash sequentially with 1 M HCI, saturated agueous sodium bicarbonate, and brine. Dry the
organic layer and concentrate under reduced pressure. Purify the final product by column
chromatography on silica gel.

Data Presentation
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Step Product Yield (%)

H NMR
(CDCls, 6 ppm)

13C NMR
(CDCls, 6 ppm)

(E)-dodeca-9,11-

dien-1-ol

~77% (for

Couplin
Ping coupling step)

6.30 (dd, J=15.0,
10.5 Hz, 1H),
5.95 (t, J=10.5
Hz, 1H), 5.65 (dt,
J=15.0, 7.0 Hz,
1H), 5.05-4.90
(m, 2H), 3.64 (t,
J=6.5 Hz, 2H),
2.05 (g, J=7.0
Hz, 2H), 1.57 (p,
J=6.5 Hz, 2H),
1.40-1.20 (m,
10H)

137.2, 132.5,
130.8, 114.6,
63.1, 32.8, 32.7,
295,294, 29.2,
25.9, 25.7

(E)-dodeca-9,11-

dien-1-yl acetate

Acetylation >90%

6.30 (dd, J=15.0,
10.5 Hz, 1H),
5.95 (t, J=10.5
Hz, 1H), 5.65 (dt,
J=15.0, 7.0 Hz,
1H), 5.05-4.90
(m, 2H), 4.05 (t,
J=6.5 Hz, 2H),
2.04 (s, 3H), 2.05
(g, J=7.0 Hz,
2H), 1.62 (p,
J=6.5 Hz, 2H),
1.40-1.25 (m,
10H)

171.2,137.1,
132.5, 130.8,
114.6, 64.7,
32.7,29.4, 29.3,
29.1, 28.6, 25.9,
25.8,21.0

Pheromone Signaling Pathway in Moths

The detection of pheromones in moths is a highly sensitive and specific process that initiates a

signaling cascade, ultimately leading to a behavioral response in the receiving insect.

Understanding this pathway is crucial for the development of disruptive pest control strategies.
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Caption: Generalized pheromone signaling pathway in moths.

The process begins with the pheromone molecules entering the pores of the olfactory sensilla
on the male moth's antennae. Inside the sensillum lymph, the hydrophobic pheromone
molecules are bound by Pheromone Binding Proteins (PBPs).[1] These proteins are thought to
solubilize the pheromones and transport them to the dendritic membrane of the Olfactory
Receptor Neurons (ORNS).[1]

At the ORN membrane, the PBP-pheromone complex interacts with a specific Olfactory
Receptor (OR), which is typically a heterodimer of a conventional OR protein and a highly
conserved co-receptor known as Orco.[2] This interaction is believed to cause a conformational
change in the OR-Orco complex, leading to the opening of an associated ion channel.[2] The
influx of ions results in the depolarization of the ORN membrane, generating an action
potential.[3] This electrical signal is then transmitted to the antennal lobe of the brain, where the
information is processed, ultimately leading to the initiation of a behavioral response, such as
upwind flight towards the female.[3] While this represents the canonical ionotropic pathway,
metabotropic pathways involving G protein-coupled receptors and second messengers may
also be involved in some insects.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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